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bromophenyl)propan-2-one
Cat. No.: B13250957

Get Quote
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Disclaimer: The compound 1-Amino-3-(4-bromophenyl)propan-2-one is not extensively
documented in publicly available scientific literature. This guide is a predictive analysis based
on its chemical structure and data from analogous compounds. All protocols and data are
provided for research and development purposes and should be validated experimentally.

Introduction: The a-Aminoketone Scaffold in Drug
Discovery

The a-aminoketone moiety is a significant structural motif in both organic and medicinal
chemistry.[1] Its distinct arrangement of a carbonyl group adjacent to an amino group provides
a rich and versatile chemical reactivity. This makes it a valuable building block for synthesizing
a wide range of biologically active molecules and complex heterocyclic structures.[1] The
presence of a bromophenyl group in the target molecule, 1-Amino-3-(4-bromophenyl)propan-
2-one, further enhances its potential as a versatile intermediate for creating diverse molecular
architectures through reactions like palladium-catalyzed cross-coupling.

This guide offers a comprehensive, predictive overview of the physicochemical properties, a
plausible synthetic route, and the expected reactivity of 1-Amino-3-(4-bromophenyl)propan-
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2-one. It also details the necessary analytical techniques for its characterization, providing a
solid foundation for its potential use in drug discovery and development.

Predicted Physicochemical Properties

The physical and chemical properties of 1-Amino-3-(4-bromophenyl)propan-2-one have
been predicted based on its structure and data from analogous compounds such as 1-(4-
Bromophenyl)propan-2-one and other a-aminoketones.

Source/Basis for

Property Predicted Value L
Prediction
Molecular Formula CoH10BrNO Structural Analysis
] Calculation from Molecular
Molecular Weight 228.09 g/mol
Formula
) ) Analogy with similar
Appearance Off-white to pale yellow solid
bromophenyl ketones[2]
] ] Not available; likely a solid at General property of similar
Melting Point ]
room temperature organic molecules
. , Not available; likely to Primary aminoketones can be
Boiling Point )
decompose upon heating unstable[3]
N Soluble in organic solvents General solubility of
Solubility

(e.g., DMSO, DMF, Methanol) aminoketones

) Analogy with similar primary
pKa (of the amine) ~7.5-8.5 )
aminoketones

Proposed Synthesis and Experimental Workflow

A plausible synthetic route for 1-Amino-3-(4-bromophenyl)propan-2-one involves the
amination of an a-haloketone precursor. This is a common and effective method for preparing
a-aminoketones.[3]

Synthetic Scheme
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The proposed synthesis starts from the commercially available 1-(4-bromophenyl)propan-2-
one. This starting material is first brominated at the a-position to yield an a-bromoketone
intermediate. This intermediate is then reacted with an amine source, such as ammonia or a
protected amine equivalent, to introduce the amino group.

Detailed Experimental Protocol

Step 1: a-Bromination of 1-(4-Bromophenyl)propan-2-one
o Dissolve 1-(4-bromophenyl)propan-2-one in a suitable solvent like methanol or acetic acid.

e Slowly add a brominating agent, such as N-Bromosuccinimide (NBS) or elemental bromine,
while maintaining the reaction temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
» Upon completion, quench the reaction and extract the product with an organic solvent.

 Purify the resulting a-bromo ketone intermediate by crystallization or column
chromatography.

Step 2: Amination of the a-Bromo Ketone Intermediate

o Dissolve the purified a-bromo ketone in a polar aprotic solvent like Dimethylformamide
(DMF).

e Add an excess of an ammonia source (e.g., a solution of ammonia in methanol) or a
protected amine equivalent.

 Stir the reaction at room temperature and monitor its progress by TLC.
e Once the reaction is complete, perform an aqueous workup to remove excess reagents.
o Extract the desired 1-Amino-3-(4-bromophenyl)propan-2-one into an organic solvent.

 Purify the final product using column chromatography.

Visualization of the Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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